Cas no 847969-01-1 (Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-(2,5-dihydro-1H-pyrrol-1-yl)-5-nitrobenzoyl]-)

Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-(2,5-dihydro-1H-pyrrol-1-yl)-5-nitrobenzoyl]- structure
847969-01-1 structure
Product Name:Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-(2,5-dihydro-1H-pyrrol-1-yl)-5-nitrobenzoyl]-
CAS No:847969-01-1
MF:C23H23FN4O4
MW:438.451528787613
CID:1827983
Update Time:2024-11-27

Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-(2,5-dihydro-1H-pyrrol-1-yl)-5-nitrobenzoyl]- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(4-acetyl-2-fluorophenyl)-4-[2-(2,5-dihydro-1H-pyrrol-1-yl)-5-nitrobenzoyl]-
    • Ethanone, 1-[4-[4-[2-(2,5-dihydro-1H-pyrrol-1-yl)-5-nitrobenzoyl]-1-piperazinyl]-3-fluorophenyl]-
    • Inchi: 1S/C23H23FN4O4/c1-16(29)17-4-6-22(20(24)14-17)26-10-12-27(13-11-26)23(30)19-15-18(28(31)32)5-7-21(19)25-8-2-3-9-25/h2-7,14-15H,8-13H2,1H3
    • InChI Key: APRUQAPYORBONL-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(N2CCN(C(=O)C3=CC([N+]([O-])=O)=CC=C3N3CC=CC3)CC2)C(F)=C1)C

Experimental Properties

  • Density: 1.348±0.06 g/cm3(Predicted)
  • Boiling Point: 675.0±55.0 °C(Predicted)
  • pka: 0.12±0.10(Predicted)
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